1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea

• IUPAC Name: 1-(oxan-4-yl)-3-[(1-thiophen-3-yltriazol-4-yl)methyl]urea
• InChI: InChI=1S/C13H17N5O2S/c19-13(15-10-1-4-20-5-2-10)14-7-11-8-18(17-16-11)12-3-6-21-9-12/h3,6,8-10H,1-2,4-5,7H2,(H2,14,15,19)
• InChI Key: HBDOBMBCOQDXKG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)NCC2=CN(N=N2)C3=CSC=C3
• Molecular Formula: C13H17N5O2S
• Molecular Weight: 307.37 g/mol

Description

1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea is a useful research compound. Its molecular formula is C13H17N5O2S and its molecular weight is 307.37. The purity is usually 95%.
The exact mass of the compound 1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Urea derivatives, including those similar in structure to the specified compound, play a critical role in the synthesis of heterocyclic compounds. For example, urea has been utilized as an eco-friendly catalyst in the one-pot synthesis of diverse and densely functionalized pyrans, demonstrating the utility of urea derivatives in facilitating multicomponent reactions under environmentally benign conditions (Brahmachari & Banerjee, 2014). This underscores the importance of urea derivatives in organic synthesis, providing a pathway to a wide range of heterocyclic structures with potential pharmaceutical applications.

Catalysis and Material Science

Urea and thiourea derivatives have also been explored as catalysts and in material science for their unique properties. For instance, a choline chloride-based deep eutectic solvent promoted the synthesis of tetrahydrobenzo[b]pyran and pyrano[2,3-d]pyrimidinone derivatives using urea and thiourea as environmentally benign catalysts. This highlights the role of urea derivatives in promoting green chemistry principles and their potential in synthesizing biologically active heterocycles (Biglari et al., 2020).